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Compound of Interest

2,6-Dichloro-1,4-
Compound Name: o
phenylenediamine

Cat. No.: B1196924

An In-depth Technical Guide to 2,6-Dichloro-1,4-
phenylenediamine

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,6-Dichloro-1,4-phenylenediamine, tailored for researchers, scientists, and
professionals in drug development. This document outlines its key characteristics, experimental
protocols, and relevant biological activities.

Core Properties

2,6-Dichloro-1,4-phenylenediamine, with the CAS number 609-20-1, is an aromatic amine
that serves as an intermediate in the synthesis of various compounds, including dyes and
resins.[1][2] Its chemical structure features a benzene ring substituted with two chlorine atoms
and two amino groups.

Physical and Chemical Data

The fundamental physical and chemical properties of 2,6-Dichloro-1,4-phenylenediamine are
summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1196924?utm_src=pdf-interest
https://www.benchchem.com/product/b1196924?utm_src=pdf-body
https://www.benchchem.com/product/b1196924?utm_src=pdf-body
https://inchem.org/documents/iarc/vol39/dichloro-p-phenylenediame.html
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/07091026-dichloro-p-phenylenediaminecic.pdf
https://www.benchchem.com/product/b1196924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CesHsCl2N2 [3114]

Molecular Weight 177.03 g/mol [3114]
Grey powder or pale brown to

Appearance ] ] 516171
light brown solid

Melting Point 122-127 °C [8]

Boiling Point Data not available [71[9]

Insoluble in water.[5][10]
Solubility Slightly soluble in chloroform [51[71[10]

and methanol.[7]

Stable, but may be unstable to

Stability prolonged exposure to air and [5]
light.[5]
HQCHAOKWWKLXQH-
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Canonical SMILES C1=C(C=C(C(=C1ChHN)CIN [31[6]

Reactivity and Hazards

2,6-Dichloro-1,4-phenylenediamine is incompatible with strong oxidizing agents.[5] It can
neutralize acids in exothermic reactions and may be incompatible with isocyanates,
halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[5]
In combination with strong reducing agents, such as hydrides, it may generate flammable
gaseous hydrogen.[5] When heated to decomposition, it emits very toxic fumes of chlorine and
nitrogen oxides.[5]

Experimental Protocols
Proposed Synthesis of 2,6-Dichloro-1,4-
phenylenediamine
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A common method for the synthesis of phenylenediamines is the reduction of the
corresponding nitroaniline. A plausible synthesis route for 2,6-Dichloro-1,4-phenylenediamine
is the reduction of 2,6-Dichloro-4-nitroaniline.[5]

Materials:

e 2.6-Dichloro-4-nitroaniline

e Reducing agent (e.g., Tin(ll) chloride, Iron powder, or catalytic hydrogenation with H2/Pd-C)

e Hydrochloric acid (if using metal-based reducing agents)

e Sodium hydroxide solution

» Organic solvent for extraction (e.g., ethyl acetate)

e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

» Dissolve 2,6-Dichloro-4-nitroaniline in a suitable solvent (e.g., ethanol or acetic acid).

e Add the reducing agent to the solution. If using a metal like tin or iron, an acidic medium
(e.g., concentrated HCI) is typically required.

e Heat the reaction mixture under reflux for a specified period until the reaction is complete
(monitored by TLC).

e Cool the reaction mixture and, if necessary, filter to remove any solids.

¢ Neutralize the mixture with a sodium hydroxide solution to precipitate the free amine.

o Extract the product with an organic solvent.

e Wash the organic layer with brine, dry it over an anhydrous drying agent, and remove the
solvent under reduced pressure.

» Purify the crude product by recrystallization from a suitable solvent.
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Below is a diagram illustrating the proposed synthesis workflow.

Proposed Synthesis Workflow

End: 2,6-Dichloro-1,4-

Start: 2,6-Dichloro-4-nitroaniline
phenylenediamine

Purification
(Recrystallization)

Click to download full resolution via product page

Caption: Proposed synthesis workflow for 2,6-Dichloro-1,4-phenylenediamine.

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)

An established method for the analysis of phenylenediamines involves HPLC. The following is
a general protocol that can be adapted for 2,6-Dichloro-1,4-phenylenediamine.

Instrumentation:
» High-Performance Liquid Chromatograph with a UV-Vis detector.
o C18 analytical column.

Reagents:

Acetonitrile (HPLC grade)

Ammonium acetate buffer (e.g., 25 mM, pH 4.5)

2,6-Dichloro-1,4-phenylenediamine standard

Internal standard (e.g., Aniline)
Procedure:

o Sample Preparation: Dissolve a known amount of the sample in the mobile phase.
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» Mobile Phase: A mixture of acetonitrile and ammonium acetate buffer (e.g., 10:90 v/v).

e Chromatographic Conditions:

[¢]

Column: C18 silica gel column.

Flow Rate: 1 mL/min.

[¢]

[e]

Detection: UV at 240 nm.

o

Injection Volume: 10 pL.

e Analysis: Inject the prepared sample and standard solutions into the HPLC system. Identify
and quantify the 2,6-Dichloro-1,4-phenylenediamine peak by comparing its retention time
and peak area with that of the standard.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 2,6-Dichloro-1,4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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